![molecular formula C23H21N3O5 B3467309 1-[(2-naphthyloxy)acetyl]-4-(4-nitrobenzoyl)piperazine](/img/structure/B3467309.png)
1-[(2-naphthyloxy)acetyl]-4-(4-nitrobenzoyl)piperazine
Overview
Description
1-[(2-naphthyloxy)acetyl]-4-(4-nitrobenzoyl)piperazine, also known as NAP, is a synthetic compound that has gained significant attention in the field of scientific research due to its potential therapeutic properties. NAP is a small molecule that belongs to the family of piperazine derivatives and has been extensively studied for its ability to modulate various biological pathways.
Mechanism of Action
The exact mechanism of action of 1-[(2-naphthyloxy)acetyl]-4-(4-nitrobenzoyl)piperazine is not fully understood, but it is believed to act on various biological pathways. In neurology, this compound has been shown to activate the MAPK/ERK pathway, which is involved in cell survival and differentiation. In oncology, this compound has been shown to induce apoptosis in cancer cells by activating the caspase pathway. In immunology, this compound has been shown to modulate the immune system by activating T-cells and reducing inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, depending on the field of study. In neurology, this compound has been shown to improve cognitive function and memory retention in animal models. In oncology, this compound has been shown to inhibit tumor growth and induce apoptosis in cancer cells. In immunology, this compound has been shown to modulate the immune system by reducing inflammation and enhancing T-cell activity.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-[(2-naphthyloxy)acetyl]-4-(4-nitrobenzoyl)piperazine in lab experiments is its small molecular size, which allows it to easily penetrate cell membranes and interact with various biological pathways. Additionally, this compound is relatively stable and can be easily synthesized in large quantities. However, one of the limitations of using this compound in lab experiments is its potential toxicity, which can vary depending on the concentration used.
Future Directions
There are several future directions for the study of 1-[(2-naphthyloxy)acetyl]-4-(4-nitrobenzoyl)piperazine, including the development of more efficient synthesis methods, the identification of its exact mechanism of action, and the exploration of its potential therapeutic applications in various fields. Additionally, the study of this compound in combination with other compounds may provide new insights into its biological activity and potential therapeutic benefits.
Scientific Research Applications
1-[(2-naphthyloxy)acetyl]-4-(4-nitrobenzoyl)piperazine has been studied for its potential therapeutic applications in various fields, including neurology, oncology, and immunology. In neurology, this compound has been shown to have neuroprotective properties and can potentially be used for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. In oncology, this compound has been studied for its anti-cancer properties, and in immunology, it has been studied for its ability to modulate the immune system.
properties
IUPAC Name |
2-naphthalen-2-yloxy-1-[4-(4-nitrobenzoyl)piperazin-1-yl]ethanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H21N3O5/c27-22(16-31-21-10-7-17-3-1-2-4-19(17)15-21)24-11-13-25(14-12-24)23(28)18-5-8-20(9-6-18)26(29)30/h1-10,15H,11-14,16H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QKYJONNSQNVXAD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C(=O)COC2=CC3=CC=CC=C3C=C2)C(=O)C4=CC=C(C=C4)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H21N3O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
419.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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